Cas no 160647-73-4 ((3-Aminophenyl)(4-methylpiperazin-1-yl)methanone)

• Product Name: (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone
• CAS No: 160647-73-4
• Molecular Formula: C₁₂H₁₇N₃O
• Molecular Weight: 219.28288
• MDL: MFCD09045556
• CID: 1027652
• PubChem ID: 329775569

(3-Aminophenyl)(4-methylpiperazin-1-yl)methanone Properties

Names and Identifiers

• (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone
• (3-Aminophenyl)(4-methyl-1-piperazinyl)methanone
• (3-aminophenyl)-(4-methylpiperazin-1-yl)methanone
• 3-[(4-Methyl-1-piperazinyl)carbonyl]aniline
• 3-[(4-methyl-1-piperazinyl)carbonyl]aniline(SALTDATA: FREE)
• 3-aminophenyl 4-methylpiperazinyl ketone
• ARONIS014971
• OTAVA-BB 975320
• AKOS BBV-009850
• (3-Aminophenyl)
• UKRORGSYN-BB BBV-009850
• {3-[(4-methylpiperazin-1-yl)carbonyl]phenyl}amine
• 3-[(4-METHYL-1-PIPERAZINYL)CARBONYL]ANILINE
• (3-AMINOPHENYL)(4-METHYL-1-PIPERAZINYL)METHANONE
• (3-AMinophenyl)(4-Methylpiperazin-1-yl)Methanone
• AKOS000111611
• 3-(4-methylpiperazine-1-carbonyl)aniline
• AB87245
• F80174
• CS-0312891
• DA-18568
• (3-Amino-phenyl)-(4-methyl-piperazin-1-yl)-methanone
• DTXSID00588232
• 160647-73-4
• MFCD09045556
• STK948184
• 3-[(4-Methyl-1-piperazinyl)carbonyl]aniline, AldrichCPR
• SCHEMBL520565
• ZULOTYWZYPALJU-UHFFFAOYSA-N
• 3-[(4-methylpiperazin-1-yl)carbonyl]aniline
• (3-aminophenyl)(4-methylpiperazin-1-yl)methanone
• (3-aminophenyl)(4-methyl-1-piperazinyl)methanone
• ALBB-012031
• 3-[(4-methyl-1-piperazinyl)carbonyl]aniline

• MDL： MFCD09045556
• InChIKey： ZULOTYWZYPALJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17N3O/c1-14-5-7-15(8-6-14)12(16)10-3-2-4-11(13)9-10/h2-4,9H,5-8,13H2,1H3
• SMILES： CN1CCN(CC1)C(=O)C2=CC(=CC=C2)N

Computed Properties

• Exact Mass: 219.13700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 219.137
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.3
• Topological Polar Surface Area: 49.6A^2

Experimental Properties

• LogP: 1.11340
• PSA: 49.57000
• Refractive Index: 1.599
• Boiling Point: 410.047°C at 760 mmHg
• Flash Point: 201.789°C
• Density: 1.167

(3-Aminophenyl)(4-methylpiperazin-1-yl)methanone Security Information

• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• HazardClass：IRRITANT

(3-Aminophenyl)(4-methylpiperazin-1-yl)methanone Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%